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Compound of Interest
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Compound Name: _
dimethoxypropane

Cat. No.: B040201

An In-depth Technical Guide to 1,3-Dibromo-2,2-
dimethoxypropane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dibromo-2,2-dimethoxypropane is a halogenated organic compound that serves as a
crucial intermediate in various synthetic chemical processes.[1] Its bifunctional nature, owing to
the presence of two bromine atoms, makes it a valuable building block for the construction of
complex molecular architectures, including heterocyclic compounds. This technical guide
provides a comprehensive overview of the physical and chemical properties of 1,3-Dibromo-
2,2-dimethoxypropane, detailed experimental protocols for its synthesis, and an examination
of its reactivity and applications.

Physical and Chemical Properties

1,3-Dibromo-2,2-dimethoxypropane is typically a white to off-white crystalline solid or powder
at room temperature.[2][3] It is characterized by limited solubility in water but demonstrates
good solubility in common organic solvents such as methanol, ethanol, acetone, and
dichloromethane.[1][3]
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Table 1: Physical Properties of 1,3-Dibromo-2,2-

dimethoxypropane

Property Value Reference
White to off-white crystalline

Appearance ) [2][3]
solid/powder

Melting Point 65-68 °C [2][3]

N ) 235 °C (at atmospheric

Boiling Point [3]
pressure)

Density 1.7 g/cm3 [3]
Sparingly soluble in water;

Solubility Soluble in methanol, ethanol, [11[3]

acetone, dichloromethane

ble 2: Chemical Identifi | Molecul :

Property Value Reference

Molecular Formula CsH10Br20:2 [1]

Molecular Weight 261.94 g/mol [4]

CAS Number 22094-18-4 [4]
1,3-dibromo-2,2-

IUPAC Name ) [4]
dimethoxypropane

SMILES COocC(cBr)(CBr)oC
1S/C5H10Br202/c1-8-5(3-6,4-

InChl

7)9-2/h3-4H2,1-2H3

Chemical Synthesis

The most common and well-documented method for the synthesis of 1,3-Dibromo-2,2-

dimethoxypropane involves the reaction of acetone with methanol and bromine.[5] This one-

pot synthesis is efficient and yields the product in good purity after simple workup procedures.
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Experimental Protocol: Synthesis of 1,3-Dibromo-2,2-
dimethoxypropane

Materials:

Acetone

Methanol

Bromine

Reaction kettle/flask equipped with a stirrer and dropping funnel

Centrifugal machine or filtration apparatus

Vacuum drying oven

Procedure:

Reaction Setup: In a reaction kettle, add acetone and methanol and stir the mixture to
ensure homogeneity.[5]

e Bromine Addition: Slowly add bromine to the reaction mixture dropwise. The reaction is
exothermic, and the temperature should be maintained below 20 °C. The reaction mixture
will initially be a light reddish-brown color. Continue the dropwise addition of bromine.[5]

» Reaction: After the complete addition of bromine, continue stirring the mixture at room
temperature for approximately 24 hours. During this time, a white solid will precipitate out of
the solution.[5]

« |solation of Product: Separate the precipitated white solid from the solvent using a centrifugal
machine or by filtration.[5]

 Purification: Wash the solid product twice with methanol to remove any unreacted starting
materials and byproducts.[5]

e Drying: Dry the purified white powder crystal under vacuum to obtain the final product, 1,3-
Dibromo-2,2-dimethoxypropane.[5] The purity of the product can be determined by gas
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chromatography.[5]

Synthesis Workflow Diagram

Synthesis Workflow of 1,3-Dibromo-2,2-dimethoxypropane

Click to download full resolution via product page

Caption: A flowchart illustrating the key stages in the synthesis of 1,3-Dibromo-2,2-
dimethoxypropane.

Chemical Reactivity and Applications

The chemical reactivity of 1,3-Dibromo-2,2-dimethoxypropane is dominated by the two
bromine atoms, which are susceptible to nucleophilic substitution reactions. This property
makes it a valuable precursor for the synthesis of various organic molecules.

Its primary application is as a synthetic intermediate in organic chemistry.[1] It is particularly
useful in the formation of heterocyclic compounds and in cross-coupling reactions.[1] In the
pharmaceutical industry, it serves as a building block for the synthesis of drug candidates.[1]

Safety and Handling

1,3-Dibromo-2,2-dimethoxypropane is considered a hazardous substance. It is known to
cause skin and eye irritation.[2] Inhalation may lead to respiratory irritation.[2] Therefore,
appropriate personal protective equipment, including gloves, safety goggles, and a lab coat,
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should be worn when handling this compound. Work should be conducted in a well-ventilated
area or a fume hood.

Table 3: GHS Hazard Information

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation

Specific target organ toxicity — 3 H335: May cause respiratory
Single exposure irritation

Incompatible Materials: Strong oxidizing agents and strong bases.[2]

Hazardous Decomposition Products: Under fire conditions, it may decompose to produce
carbon monoxide (CO), carbon dioxide (CO2), and hydrogen halides.[2]

Conclusion

1,3-Dibromo-2,2-dimethoxypropane is a versatile synthetic intermediate with significant
applications in organic synthesis and pharmaceutical research. This guide has provided a
detailed overview of its physical and chemical properties, a reliable synthesis protocol, and
essential safety information. Researchers and scientists can utilize this information for the
effective and safe handling and application of this compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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